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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

Technical Support Center: Strontium Bromide
Hydrates

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
strontium bromide hydrates.

Frequently Asked Questions (FAQSs)

Q1: What are the common hydrates of strontium bromide?

Strontium bromide can exist in several hydration states, with the most common being the
hexahydrate (SrBr2:6H20), dihydrate (SrBrz:2H20), and monohydrate (SrBr2:-H20).[1][2][3][4]
The anhydrous form (SrBr2) can be obtained by heating the hydrates.[1][2]

Q2: How can | prepare a specific hydrate of strontium bromide?

« Strontium Bromide Hexahydrate (SrBr2-:6H20): This is often the commercially available form.
It can be prepared by reacting strontium hydroxide or strontium carbonate with hydrobromic
acid.[1][2]

» Strontium Bromide Monohydrate (SrBr2-H20): This form can be obtained by drying the
hexahydrate in a circulating air oven at 70°C for several hours.[2][5]
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e Anhydrous Strontium Bromide (SrBrz): Heating the hexahydrate to 180°C will yield the
anhydrous form.[1][2][6]

Q3: What are the key transition temperatures for strontium bromide hydrates?

The water content of strontium bromide hydrates is sensitive to temperature. Key transition
points include:

e 89°C: Strontium bromide hexahydrate (SrBr2:6H20) begins to decompose to the dihydrate
(SrBr2:2H20).[1]

e 180°C: The dihydrate (SrBrz:2H20) or monohydrate (SrBrz-H20) transitions to the anhydrous
form (SrBr2).[1][2]

Troubleshooting Guide
Issue 1: Inconsistent Water Content in My Strontium Bromide Sample

o Possible Cause: Strontium bromide is hygroscopic, meaning it readily absorbs moisture from
the atmosphere.[3][4][7] This can lead to unintended changes in the hydration state.

» Solution: Store strontium bromide in a desiccator or a controlled low-humidity environment.
When handling, minimize exposure to ambient air. For quantitative experiments, it is crucial
to verify the hydration state of your starting material.

Issue 2: Agglomeration or Caking of the Salt During Hydration/Dehydration Cycles

o Possible Cause: During repeated hydration and dehydration cycles, the salt particles can
agglomerate or stick together, forming larger porous structures.[5] This can affect the
reaction kinetics and heat transfer properties.

e Solution:

o Composite Materials: Incorporating strontium bromide into a supporting matrix, such as
natural graphite, can improve stability and reduce agglomeration.[8]

o Mixing with other salts: Creating mixtures with other salt hydrates can sometimes improve
performance and stability.[9]
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Issue 3: Unexpected Melting of the Sample During Heating

e Possible Cause: Strontium bromide hexahydrate melts at approximately 89°C.[5] If your
experiment involves heating the hexahydrate, you may observe melting before complete
dehydration.

» Solution: To avoid melting while aiming for a lower hydrate, a two-step heating process can
be employed. A gentle initial heating can drive off some water before increasing the
temperature for further dehydration.[10] For example, to obtain the monohydrate, drying at
70°C is recommended.[2][5]

Quantitative Data Summary

The following tables summarize key quantitative data for strontium bromide and its hydrates.

Table 1: Physical Properties of Strontium Bromide and its Hydrates

Property Anhydrous (SrBrz) Hexahydrate (SrBr2:6H20)
Molar Mass ( g/mol ) 247.43 355.52[6]

Density (g/cm?3) 4.216[1] 2.386[1]

Melting Point (°C) 643[1][31[4] 89 (decomposes)[5][11]
Solubility in water 107 g/100 mL[1] Very soluble[12]

Table 2: Dehydration Temperatures and Conditions

Starting Hydrate End Product Temperature (°C) Conditions
SrBr2:6H20 SrBr2:2H20 89[1] Heating in air
SrBr2:6H20 SrBr2-H20 70[2][5] Circulating air oven
SrBr2-xH20 SrBr2 180[1][2][6] Heating

Experimental Protocols
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Protocol 1: Determination of Water of Hydration by Thermogravimetric Analysis (TGA)

This protocol outlines the general steps for determining the water content of a strontium
bromide hydrate sample using TGA.

o Sample Preparation: Accurately weigh a small amount of the strontium bromide hydrate
sample (typically 5-10 mg) into a TGA crucible.

e Instrument Setup:
o Place the crucible in the TGA instrument.

o Set the desired temperature program. A typical program involves heating the sample at a
constant rate (e.g., 10°C/min) to a temperature above the final dehydration step (e.g.,
250°C).

o Set the atmosphere to a continuous flow of an inert gas, such as nitrogen, to carry away
the evolved water vapor.

o Data Acquisition: Start the TGA run. The instrument will record the mass of the sample as a
function of temperature.

o Data Analysis:

o The resulting TGA curve will show step-wise mass losses corresponding to the
dehydration events.

o From the mass loss at each step, the number of water molecules lost can be calculated.
[13][14]

Workflow for TGA Experiment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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